Cas no 479499-02-0 (Cyclohexanone, 2-(phenylmethylene)-6-(trifluoroacetyl)-, (2E)-)

Cyclohexanone, 2-(phenylmethylene)-6-(trifluoroacetyl)-, (2E)- is a specialized organic compound featuring a conjugated enone system with a phenylmethylene substituent and a trifluoroacetyl group. Its structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of fluorinated compounds and heterocyclic derivatives. The presence of the trifluoroacetyl group enhances electrophilic character, facilitating nucleophilic addition reactions. The (2E)-configuration ensures stereochemical consistency, which is critical for applications requiring precise molecular geometry. This compound is suited for advanced organic synthesis, offering controlled reactivity and compatibility with various reaction conditions. Its stability under standard handling conditions further supports its utility in research and industrial processes.

Cyclohexanone, 2-(phenylmethylene)-6-(trifluoroacetyl)-, (2E)- structure

479499-02-0 structure

Product Name:Cyclohexanone, 2-(phenylmethylene)-6-(trifluoroacetyl)-, (2E)-

CAS No:479499-02-0

MF:C₁₅H₁₃F₃O₂

MW:282.257735013962

MDL:MFCD04116480

CID:3998831

PubChem ID:5706548

Update Time:2025-06-08

Cyclohexanone, 2-(phenylmethylene)-6-(trifluoroacetyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanone, 2-(phenylmethylene)-6-(trifluoroacetyl)-, (2E)-
- 2-[(E)-BENZYLIDENE]-6-(2,2,2-TRIFLUOROACETYL)-CYCLOHEXANONE
- 2-(E)-BENZYLIDENE-6-(TRIFLUOROACETYL)CYCLOHEXANONE
- 2-[(E)-PHENYLMETHYLIDENE]-6-(2,2,2-TRIFLUOROACETYL) CYCLOHEXANONE
- Cyclohexanone, 2-(phenylmethylene)-6-(2,2,2-trifluoroacetyl)-, (2E)-
- (E)-2-Benzylidene-6-(2,2,2-trifluoroacetyl)cyclohexan-1-one
- 2-[(E)-Phenylmethylidene]-6-(2,2,2-trifluoroacetyl cyclohexanone
- MFCD04116480
- (2E)-2-benzylidene-6-(2,2,2-trifluoroacetyl)cyclohexan-1-one
- AKOS015996133
- 479499-02-0
- (E)-2-benzylidene-6-(2,2,2-trifluoroacetyl)cyclohexanone
- (2E)-2-(PHENYLMETHYLIDENE)-6-(2,2,2-TRIFLUOROACETYL)CYCLOHEXAN-1-ONE
- 2-[(e)-benzylidene]-6-(2,2,2-trifluoroacetyl)cyclohexanone
- MDL： MFCD04116480
- Inchi： 1S/C15H13F3O2/c16-15(17,18)14(20)12-8-4-7-11(13(12)19)9-10-5-2-1-3-6-10/h1-3,5-6,9,12H,4,7-8H2/b11-9+
- InChI Key： SGWBMTTZEOAUDY-PKNBQFBNSA-N
- SMILES： FC(C(C1C(/C(=C/C2C=CC=CC=2)/CCC1)=O)=O)(F)F

Computed Properties

Exact Mass: 282.08676414Da
Monoisotopic Mass: 282.08676414Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 417
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 34.1Å²

Cyclohexanone, 2-(phenylmethylene)-6-(trifluoroacetyl)-, (2E)- Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39
Hazardous Material Identification：

Cyclohexanone, 2-(phenylmethylene)-6-(trifluoroacetyl)-, (2E)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	020074-1g	2-[(E)-Phenylmethylidene]-6-(2,2,2-trifluoroacetylcyclohexanone	479499-02-0		1g	￡66.00	2022-03-01
abcr	AB229123-1 g	2-[(E)-Benzylidene]-6-(2,2,2-trifluoroacetyl)cyclohexanone; 97%	479499-02-0		1g	€147.60	2023-02-08
abcr	AB229123-1g	2-[(E)-Benzylidene]-6-(2,2,2-trifluoroacetyl)cyclohexanone, 97%; .	479499-02-0	97%	1g	€147.60	2023-09-12
A2B Chem LLC	AX74226-1g	2-(e)-benzylidene-6-(trifluoroacetyl)cyclohexanone	479499-02-0		1g	$155.00	2024-04-19
1PlusChem	1P01EWKY-1g	2-(e)-benzylidene-6-(trifluoroacetyl)cyclohexanone	479499-02-0		1g	$189.00	2024-05-01

Cyclohexanone, 2-(phenylmethylene)-6-(trifluoroacetyl)-, (2E)- Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227

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